Cas no 1602647-66-4 (5-chloropyrimidine-4-sulfonyl chloride)

• Product Name: 5-chloropyrimidine-4-sulfonyl chloride
• CAS No: 1602647-66-4
• MF: C₄H₂Cl₂N₂O₂S
• MW: 213.041877269745
• MDL: MFCD29484809
• CID: 5244952
• Update Time: 2025-10-24

5-chloropyrimidine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinesulfonyl chloride, 5-chloro-
• 5-chloropyrimidine-4-sulfonyl chloride

• MDL： MFCD29484809
• Inchi： 1S/C4H2Cl2N2O2S/c5-3-1-7-2-8-4(3)11(6,9)10/h1-2H
• InChI Key： PRZIADMVCGUPJD-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C(S(Cl)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-chloropyrimidine-4-sulfonyl chloride

Professional Introduction to 5-chloropyrimidine-4-sulfonyl chloride (CAS No: 1602647-66-4)

5-chloropyrimidine-4-sulfonyl chloride, with the chemical identifier CAS No: 1602647-66-4, is a specialized intermediate compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and utility in drug development. The presence of both a chlorine substituent and a sulfonyl chloride group makes it a versatile building block for synthesizing more complex molecules, particularly in the design of novel therapeutic agents.

The sulfonyl chloride functional group is particularly noteworthy due to its reactivity in nucleophilic substitution reactions, enabling the formation of sulfonamides, sulfonates, and other derivatives that are crucial in medicinal chemistry. In contrast, the chloropyrimidine core provides a scaffold that can be modified through various chemical transformations to explore different pharmacophores. This combination of features has made 5-chloropyrimidine-4-sulfonyl chloride a valuable reagent in the synthesis of inhibitors targeting enzymes such as kinases and other proteins involved in metabolic pathways.

Recent advancements in drug discovery have highlighted the importance of pyrimidine-based compounds in addressing unmet medical needs. For instance, studies have demonstrated that modifications at the 4-position of pyrimidine rings can significantly alter binding affinity and selectivity towards biological targets. The sulfonyl chloride moiety, when incorporated into these structures, often enhances solubility and metabolic stability, which are critical factors for drug efficacy and safety. This has led to increased interest in intermediates like 5-chloropyrimidine-4-sulfonyl chloride for developing next-generation therapeutics.

In the realm of agrochemicals, pyrimidine derivatives have shown promise as herbicides, fungicides, and insecticides. The structural versatility of 5-chloropyrimidine-4-sulfonyl chloride allows chemists to design molecules with specific modes of action against pests and pathogens while minimizing environmental impact. Current research efforts are focused on optimizing synthetic routes to improve yield and reduce waste, aligning with green chemistry principles. By leveraging catalytic methods and flow chemistry techniques, researchers are exploring more sustainable ways to produce this key intermediate.

The pharmaceutical industry has also been exploring the potential of 5-chloropyrimidine-4-sulfonyl chloride in the development of antiviral and anticancer agents. Pyrimidine nucleoside analogs are well-known for their ability to interfere with viral replication and cancer cell proliferation. The sulfonyl chloride group can be used to introduce additional functionalities that enhance drug delivery systems or improve pharmacokinetic properties. For example, conjugation with polymers or nanoparticles has been investigated as a means to enhance targeted therapy in oncology applications.

From a synthetic chemistry perspective, 5-chloropyrimidine-4-sulfonyl chloride serves as a critical precursor for constructing more complex heterocyclic frameworks. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, are frequently employed to introduce aryl or heteroaryl groups at strategic positions within the molecule. These transformations have enabled the rapid assembly of libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel lead structures.

The role of computational chemistry in optimizing synthetic strategies for 5-chloropyrimidine-4-sulfonyl chloride cannot be overstated. Molecular modeling techniques help predict reaction outcomes and guide experimental design by providing insights into electronic distributions and steric interactions. Additionally, machine learning algorithms are being trained on large datasets to accelerate hit identification and lead optimization processes. Such innovations underscore the interdisciplinary nature of modern drug discovery, where computational tools complement traditional wet-lab approaches.

In conclusion,5-chloropyrimidine-4-sulfonyl chloride (CAS No: 1602647-66-4) represents a fascinating compound with broad utility across multiple domains of chemical research. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for human diseases while also offering promising applications in agriculture. As synthetic methodologies continue to evolve toward greater efficiency and sustainability,5-chloropyrimidine-4-sulfonyl chloride will undoubtedly remain at the forefront of scientific exploration.